Cas no 1350475-47-6 (1-(Bromomethyl)-2-chloro-4-fluorobenzene)
1350475-47-6 structure
Product Name:1-(Bromomethyl)-2-chloro-4-fluorobenzene
CAS No:1350475-47-6
MF:C12H19NO3S
MW:257.349162340164
CID:3161547
PubChem ID:71305852
Update Time:2025-04-21
1-(Bromomethyl)-2-chloro-4-fluorobenzene Chemical and Physical Properties
Names and Identifiers
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- 1-(Bromomethyl)-2-chloro-4-fluorobenzene
- Cis-4-Oxo-Hexahydro-Thiopyrano[2,3-C]Pyrrole-6-Carboxylic Acid Tert-Butyl Ester
- Cis-4-Oxo-Hexahydro-Thiopyrano[2,3-C]Pyrrole-6-Carboxylic Acid Tert-Butyl Ester(WX111180)
- Thiopyrano[2,3-c]pyrrole-6(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (4aR,7aS)-rel-
- 1350475-47-6
- rel-tert-Butyl(4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
- 1932159-72-2
- tert-butyl (4aR,7aS)-4-oxo-2,3,4a,5,7,7a-hexahydrothiopyrano[2,3-c]pyrrole-6-carboxylate
- tert-Butyl (4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
- rel-tert-Butyl (4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
-
- Inchi: 1S/C12H19NO3S/c1-12(2,3)16-11(15)13-6-8-9(14)4-5-17-10(8)7-13/h8,10H,4-7H2,1-3H3/t8-,10-/m1/s1
- InChI Key: YOTIHUFEPNPVOO-PSASIEDQSA-N
- SMILES: N1(C(OC(C)(C)C)=O)C[C@]2([H])C(=O)CCS[C@]2([H])C1
Computed Properties
- Exact Mass: 257.10856464Da
- Monoisotopic Mass: 257.10856464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 71.9Ų
1-(Bromomethyl)-2-chloro-4-fluorobenzene Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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